(Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-(2,3-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C17H9Cl2F3N2O/c18-13-6-3-4-10(15(13)19)8-11(9-23)16(25)24-14-7-2-1-5-12(14)17(20,21)22/h1-8H,(H,24,25)/b11-8-
• InChI Key: ISDUGTDXYFTILF-FLIBITNWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)C(=CC2=C(C(=CC=C2)Cl)Cl)C#N
• Isomeric SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)/C(=C\C2=C(C(=CC=C2)Cl)Cl)/C#N
• Molecular Formula: C17H9Cl2F3N2O
• Molecular Weight: 385.2 g/mol

Description

“(Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide” is a complex organic compound. It contains a cyano group (-CN), a trifluoromethyl group (-CF3), and two phenyl groups attached to different parts of the molecule.

Synthesis Analysis

The synthesis of such compounds often involves the use of trifluoromethyl groups and halogenated phenyl groups. Trifluoromethylpyridine (TFMP) and its intermediates are important ingredients for the development of such compounds. The synthesis is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecule contains a trifluoromethyl group (-CF3), which is a functional group derived from the methyl group (-CH3) by replacing each hydrogen atom with a fluorine atom. It also contains a cyano group (-CN) and two phenyl groups attached to different parts of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex due to the presence of multiple reactive groups. The trifluoromethyl group is often used in reactions to adjust the steric and electronic properties of a lead compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Scientific Research Applications

Trifluoromethylation Reactions in Pharmaceuticals and Agrochemicals

• The trifluoromethyl group (CF₃) plays a crucial role in drug discovery and development. .

Solvolysis Studies and Mechanistic Insights

• Investigating the solvolysis rates of CF₃CN derivatives provides valuable mechanistic information. .

Synthesis of 2-Trifluoromethyl Heterocycles

• CF₃CN serves as a versatile building block for the synthesis of heterocyclic compounds. .

Future Directions

Compounds with trifluoromethyl groups and halogenated phenyl groups have wide-ranging potential applications, particularly in the development of agrochemical and pharmaceutical compounds. With the global population rapidly expanding, such compounds are in increasing demand to maintain crop production and to develop new drugs.